Cas no 865157-02-4 ((R)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 865157-02-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 891037
• PubChem ID: 40429391
• Update Time: 2025-04-19

(R)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• (3R)-1-[(1,1-dimethylethoxy)carbonyl]-3-Piperidineacetic acid methyl ester
• SCHEMBL1048155
• tert-Butyl (3R)-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• (R)-tert-Butyl3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• 865157-02-4
• (R)-3-Methoxycarbonylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• (R)-1-Boc-3-piperidine acetate methyl ester
• DTXSID20654367
• BTYQWISIPUWRJR-SNVBAGLBSA-N
• tert-butyl (R)-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• DB-020715
• (R)-1-Boc-3-Piperidineacetic Acid Methyl Ester
• DB-076672

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-7-5-6-10(9-14)8-11(15)17-4/h10H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key： BTYQWISIPUWRJR-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](CC(=O)OC)C1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids